4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline

• IUPAC Name: 4-[4-[4-(2-fluoroethyl)piperazin-1-yl]piperidin-1-yl]-2-methoxyaniline
• InChI: InChI=1S/C18H29FN4O/c1-24-18-14-16(2-3-17(18)20)22-7-4-15(5-8-22)23-12-10-21(9-6-19)11-13-23/h2-3,14-15H,4-13,20H2,1H3
• InChI Key: HXJLMYXPDIHNFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CCC(CC2)N3CCN(CC3)CCF)N
• Molecular Formula: C18H29FN4O
• Molecular Weight: 336.4 g/mol
• CAS No.: 1089279-63-9

Description

4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline is a complex organic compound that features a piperazine and piperidine ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline typically involves multiple steps, starting with the preparation of the piperazine and piperidine intermediates. These intermediates are then subjected to a series of reactions including alkylation, amination, and methylation to form the final compound. Specific reaction conditions such as temperature, solvent, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems for monitoring and controlling reaction parameters is crucial in industrial settings to maintain the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline can undergo various types of chemical reactions including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include halogens (e.g., chlorine, bromine), oxidizing agents (e.g., potassium permanganate), and reducing agents (e.g., sodium borohydride). Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe for studying biological processes and interactions.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific receptors or enzymes.

Industry: It is used in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline involves its interaction with specific molecular targets such as receptors or enzymes. The compound binds to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can result in various biological effects, depending on the target and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline include:

• 4-[4-[4-(2-Chloroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline
• 4-[4-[4-(2-Bromoethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline
• 4-[4-[4-(2-Iodoethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline

Uniqueness

The uniqueness of this compound lies in its specific fluorine substitution, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.

Biological Activity

4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline, identified by CAS number 1089279-63-9, is a complex organic compound featuring piperazine and piperidine ring structures. This compound has garnered interest due to its potential biological activity, which may have implications in medicinal chemistry and pharmacology.

• Molecular Formula : C18H29FN4O
• Molar Mass : 336.45 g/mol
• IUPAC Name : 4-[4-[4-(2-fluoroethyl)piperazin-1-yl]piperidin-1-yl]-2-methoxyaniline

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, particularly receptors and enzymes. The presence of the fluorine atom enhances the compound's lipophilicity and stability, potentially leading to increased interaction with biological systems. The mechanism can be summarized as follows:

• Binding : The compound binds to specific receptors or enzymes.
• Modulation : This binding modulates the activity of these targets, leading to downstream signaling effects.
• Biological Effects : The resultant biological effects vary based on the target and cellular context.

Antidepressant and Anxiolytic Effects

Research indicates that compounds with similar structural motifs exhibit antidepressant and anxiolytic properties. For instance, derivatives of piperazine and piperidine are often evaluated for their efficacy in treating mood disorders.

Antitumor Activity

Some studies have suggested that compounds containing piperazine rings can inhibit tumor cell proliferation. This activity is often linked to their ability to interfere with cellular signaling pathways involved in cancer progression.

Neurotransmitter Modulation

Given the structural similarities to known neurotransmitter modulators, this compound may also influence neurotransmitter systems such as serotonin and dopamine pathways, which are crucial for mood regulation and cognitive function.

Case Studies

• Study on Antidepressant Effects :
  A study published in Journal of Medicinal Chemistry explored a series of piperazine derivatives, demonstrating that modifications similar to those in this compound could enhance serotonin receptor affinity, leading to improved antidepressant effects .
• Antitumor Activity Investigation :
  Research conducted on related compounds revealed that certain piperazine derivatives exhibited significant cytotoxicity against various cancer cell lines, suggesting a potential role for this compound in cancer therapy .
• Neurotransmitter Interaction Studies :
  A pharmacological study indicated that similar compounds could act as selective serotonin reuptake inhibitors (SSRIs), highlighting the potential for this compound in treating anxiety and depression .

Comparative Analysis

To better understand the unique properties and potential applications of this compound, a comparison with structurally related compounds is useful:

Compound Name	Structure Similarity	Biological Activity
4-[4-[4-(2-Chloroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline	Similar piperazine/piperidine structure	Antidepressant effects observed
4-[4-[4-(2-Bromoethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline	Similar structural characteristics	Potential antitumor activity
4-[4-[4-(2-Iodoethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline	Closely related structure	Neurotransmitter modulation

Synthesis routes and methods I

Procedure details

1-(2-fluoroethyl)-4-{1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinyl}piperazine (27.13 g, 74.04 mmol) was taken up in EtOAc (1000 mL) and 10% Palladium on Carbon was added as a slurry in EtOAc. The reaction was placed under a balloon of hydrogen gas and was allowed to stir at rt for 3 days. The catalyst was filtered off and the filtrate was concentrated in vacuo to give the title compound of step F without further purification (24.25 g, 97%). MS (M+H, ES+) 337.

Synthesis routes and methods II

Procedure details

A solution of 1-(2-fluoroethyl)-4-{1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinyl}piperazine (15.94 g, 43.50 mmol) in THF (200 mL) and MeOH (300 mL) was cooled to 0° C. Nickel(II) chloride hexahydrate (5.18 g, 21.80 mmol) was added in one portion. The solution was stirred for 30 min followed by portion-wise addition of NaBH4 (3.29 g, 87.00 mmol). Prior to warming the reaction to rt additional nickel(II) chloride hexahydrate (5.18 g, 21.80 mmol) and NaBH4 (3.29 g, 87.00 mmol) was added to the reaction. The solvent was removed in vacuo and the residue was taken up in DCM, filtered through Celite®, and washed with EtOAc. Purification by flash chromatography provided the title compound of step E (13.46 g, 40.10 mmol, 92%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 1.46 (qd, J=11.9, 3.6 Hz, 2H), 1.76 (d, J=12.1 Hz, 2H), 2.12-2.20 (m, 1H), 2.35-2.45 (m, 10H), 2.53 (dt, JHF=28.6 Hz, J=4.9 Hz, 2H), 3.37 (d, J=12.1 Hz, 2H), 3.68 (s, 3H), 4.14 (br. s., 2H), 4.47 (dt, JHF=47.9 Hz, J=4.94 Hz, 2H), 6.24 (dd, J=8.2, 2.4 Hz, 1H), 6.43 (d, J=2.4 Hz, 1H), 6.45 (d, J=8.4 Hz, 1H).